1-[(3-Methylphenoxy)acetyl]-4-[2-(trifluoromethyl)benzyl]piperazine

• Molecular Formula: C21H23F3N2O2
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 2-(3-methylphenoxy)-1-[4-[[2-(trifluoromethyl)phenyl]methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H23F3N2O2/c1-16-5-4-7-18(13-16)28-15-20(27)26-11-9-25(10-12-26)14-17-6-2-3-8-19(17)21(22,23)24/h2-8,13H,9-12,14-15H2,1H3
• InChI Key: AMUJBNHFABDFFC-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)CC3=CC=CC=C3C(F)(F)F

Description

1-[(3-Methylphenoxy)acetyl]-4-[2-(trifluoromethyl)benzyl]piperazine is a chemical compound that has been of interest in the scientific community due to its potential use in various research applications. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 1-[(3-Methylphenoxy)acetyl]-4-[2-(trifluoromethyl)benzyl]piperazine is not fully understood. However, it has been shown to act as a partial agonist at the serotonin 5-HT1A receptor and a partial antagonist at the dopamine D2 receptor. This may contribute to its potential therapeutic effects in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
1-[(3-Methylphenoxy)acetyl]-4-[2-(trifluoromethyl)benzyl]piperazine has been shown to have various biochemical and physiological effects. It has been shown to increase serotonin and dopamine levels in the brain, which may contribute to its potential therapeutic effects in various neurological and psychiatric disorders. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(3-Methylphenoxy)acetyl]-4-[2-(trifluoromethyl)benzyl]piperazine in lab experiments is its potential therapeutic effects in various neurological and psychiatric disorders. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 1-[(3-Methylphenoxy)acetyl]-4-[2-(trifluoromethyl)benzyl]piperazine. One direction is to further study its mechanism of action to better understand its potential therapeutic effects. Another direction is to study its effects on other receptors in the brain to identify potential therapeutic targets. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 1-[(3-Methylphenoxy)acetyl]-4-[2-(trifluoromethyl)benzyl]piperazine has been accomplished using different methods. One method involves the reaction of 1-(3-methylphenoxy)acetyl chloride with 1-(2-trifluoromethylphenyl)piperazine in the presence of a base such as triethylamine. Another method involves the reaction of 1-(3-methylphenoxy)acetyl chloride with 1-(2-trifluoromethylphenyl)piperazine in the presence of a catalyst such as palladium on carbon.

Scientific Research Applications

1-[(3-Methylphenoxy)acetyl]-4-[2-(trifluoromethyl)benzyl]piperazine has been studied for its potential use in various research applications. It has been shown to have an affinity for certain receptors in the brain, such as the serotonin 5-HT1A receptor and the dopamine D2 receptor. This makes it a potential candidate for the treatment of various neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia.